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Introduction
RLS-0071, also known as pegtarazimod, is a first-in-class, 15-amino acid peptide with a dual

mechanism of action that modulates both humoral and cellular arms of the innate immune

system.[1][2] It is currently under investigation for a variety of inflammatory conditions, including

hypoxic-ischemic encephalopathy (HIE), acute graft-versus-host disease (aGVHD), and acute

lung injury.[1][2][3] RLS-0071 is derived from the human astrovirus coat protein and works by

inhibiting the classical complement pathway and neutrophil-mediated inflammation.[2] This

document provides a summary of the available information on the administration of RLS-0071

in in vivo mouse models based on preclinical studies.

Mechanism of Action
RLS-0071 exerts its anti-inflammatory effects through two primary pathways:

Inhibition of the Classical Complement Pathway: RLS-0071 binds to the C1 complex, the

initiator of the classical complement pathway. This prevents downstream activation and the

generation of inflammatory mediators such as C3a and C5a.[1]

Inhibition of Neutrophil Activity: RLS-0071 inhibits myeloperoxidase (MPO), an enzyme

released by activated neutrophils that contributes to oxidative damage and inflammation.[1]
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[2] By binding to the heme ring of MPO, RLS-0071 also reduces the formation of neutrophil

extracellular traps (NETosis).[2]

This dual-targeting mechanism allows RLS-0071 to address both the humoral and cellular

drivers of inflammation.
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Caption: Dual mechanism of action of RLS-0071.

In Vivo Mouse Models
RLS-0071 has been evaluated in several preclinical animal models, primarily focusing on

inflammatory and ischemic conditions. The most prominently mentioned model in the available

literature is the murine model of acute graft-versus-host disease (aGVHD).

Acute Graft-versus-Host Disease (aGVHD) Mouse Model
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Preclinical studies in a major histocompatibility complex (MHC)-mismatched mouse model of

aGVHD have demonstrated the efficacy of RLS-0071 in both prophylactic and therapeutic

settings.[2][4]

Key Findings:

Improved Survival: RLS-0071 administration significantly improved survival rates compared

to vehicle controls.[2]

Reduced Clinical Symptoms: The treatment reduced the clinical signs of aGVHD.[5]

Decreased Tissue Damage: RLS-0071 mitigated tissue damage in target organs of aGVHD.

[5]

Reduced Inflammatory Markers: The peptide lowered levels of inflammatory markers such as

MPO and neutrophil elastase.[2]

Administration Protocols
While specific, detailed administration protocols from peer-reviewed publications are not yet

widely available, information from press releases and conference abstracts provides an outline

of the experimental design for RLS-0071 in aGVHD mouse models.

Experimental Workflow for aGVHD Mouse Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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vivo-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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